Cas no 59210-63-8 (3-(Anilinosulfonyl)-4-chlorobenzoic acid)

• Product Name: 3-(Anilinosulfonyl)-4-chlorobenzoic acid
• CAS No: 59210-63-8
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• MDL: MFCD01122310
• CID: 4715478
• Update Time: 2025-10-15

3-(Anilinosulfonyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(phenylsulfamoyl)benzoic acid
• 3-(Anilinosulfonyl)-4-chlorobenzoic acid
• BAS 00679974
• STL255556
• BBL019879
• 4-Chloro-3-phenylsulfamoyl-benzoic acid
• T8994
• benzoic acid, 4-chloro-3-[(phenylamino)sulfonyl]-

• MDL： MFCD01122310
• Inchi： 1S/C13H10ClNO4S/c14-11-7-6-9(13(16)17)8-12(11)20(18,19)15-10-4-2-1-3-5-10/h1-8,15H,(H,16,17)
• InChI Key： SSOMJRJEEVXYPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 442
• Topological Polar Surface Area: 91.8

Additional information on 3-(Anilinosulfonyl)-4-chlorobenzoic acid

Comprehensive Overview of 3-(Anilinosulfonyl)-4-chlorobenzoic acid (CAS No. 59210-63-8)

3-(Anilinosulfonyl)-4-chlorobenzoic acid (CAS No. 59210-63-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a sulfonamide linkage and a chlorobenzoic acid moiety, makes it a valuable building block for drug discovery and material science applications. Researchers and manufacturers often search for "3-(Anilinosulfonyl)-4-chlorobenzoic acid synthesis" or "CAS 59210-63-8 applications," reflecting its growing relevance in modern chemistry.

The compound's anilinosulfonyl group contributes to its versatility in forming hydrogen bonds, enhancing its potential as a precursor for bioactive molecules. Recent studies highlight its role in developing enzyme inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy research. Queries like "3-(Anilinosulfonyl)-4-chlorobenzoic acid solubility" or "stability under acidic conditions" are common among formulation scientists optimizing drug delivery systems.

From an industrial perspective, 59210-63-8 is increasingly discussed in green chemistry forums due to its potential for low-waste synthesis routes. Environmental concerns have spurred interest in keywords such as "sustainable production of chlorobenzoic derivatives" and "catalytic sulfonylation methods," where this compound serves as a case study for eco-friendly process optimization.

Analytical characterization of 3-(Anilinosulfonyl)-4-chlorobenzoic acid remains a hot topic, with advanced techniques like HPLC-MS and NMR crystallography being frequently mentioned in relation to its purity assessment. The rise of AI-assisted molecular design has also generated searches for "computational modeling of sulfonylbenzoic acids," demonstrating how traditional compounds inform cutting-edge research.

In material science, the 4-chlorobenzoic acid segment enables interesting polymer modifications, particularly in high-performance coatings. Patent databases show growing applications in "heat-resistant composites" and "corrosion inhibitors," making this compound relevant to industrial material development. Its thermal stability parameters are often benchmarked against newer synthetic alternatives.

The pharmaceutical industry continues to explore 59210-63-8 for prodrug design, especially in improving oral bioavailability of challenging APIs. Frequent searches include "sulfonamide prodrug strategies" and "metabolic stability enhancement," reflecting its importance in pharmacokinetic optimization. Recent publications suggest potential in targeted cancer therapeutics when combined with novel delivery platforms.

Quality control protocols for 3-(Anilinosulfonyl)-4-chlorobenzoic acid emphasize ICH guidelines compliance, with particular attention to residual solvent analysis and polymorph characterization. Regulatory-driven inquiries like "GMP manufacturing of benzoic acid derivatives" underscore its significance in compliant production workflows across global markets.

Emerging research explores the compound's photophysical properties, with potential applications in organic semiconductors and sensor materials. This interdisciplinary angle responds to searches for "aromatic sulfonamides in optoelectronics" and "charge-transfer complexes," bridging traditional organic chemistry with advanced materials science.

Supply chain professionals frequently investigate "global suppliers of CAS 59210-63-8" and "custom synthesis options," reflecting the compound's transition from laboratory-scale to commercial availability. Market analyses note steady demand growth in Asia-Pacific pharmaceutical hubs, particularly for high-purity grades used in regulated applications.

In academic settings, 3-(Anilinosulfonyl)-4-chlorobenzoic acid serves as an excellent teaching example for electrophilic aromatic substitution and protecting group chemistry. Educational searches often include "mechanistic studies of sulfonylation" and "benzoic acid derivative reactivity," making it a staple in advanced organic chemistry curricula.